Cas no 1599467-81-8 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(4-(trifluoromethoxy)phenoxy)pyrimidine)

• Product Name: 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(4-(trifluoromethoxy)phenoxy)pyrimidine
• CAS No: 1599467-81-8
• MF: C₁₇H₁₈BF₃N₂O₄
• MW: 382.1420
• CID: 4671293
• PubChem ID: 131699868
• Update Time: 2024-11-04

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(4-(trifluoromethoxy)phenoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(4-(trifluoromethoxy)phenoxy)pyrimidine
• AK00739697
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-[4-(trifluoromethoxy)phenoxy]pyrimidine
• 2-[4-(Trifluoromethoxy)phenoxy]pyrimidine-5-boronic Acid Pinacol Ester
• 1599467-81-8
• CS-0188164
• D84266

• Inchi： 1S/C17H18BF3N2O4/c1-15(2)16(3,4)27-18(26-15)11-9-22-14(23-10-11)24-12-5-7-13(8-6-12)25-17(19,20)21/h5-10H,1-4H3
• InChI Key： WTSYDTMPTKJRHE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)OC1=NC=C(B2OC(C)(C)C(C)(C)O2)C=N1)(F)F

Computed Properties

• Exact Mass: 382.1311717g/mol
• Monoisotopic Mass: 382.1311717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7